Cas no 1448035-58-2 (N-[2-(furan-3-yl)ethyl]-4-phenyloxane-4-carboxamide)

N-[2-(furan-3-yl)ethyl]-4-phenyloxane-4-carboxamide is a specialized organic compound featuring a furan-ethyl moiety linked to a phenyl-substituted oxane carboxamide scaffold. Its unique structure combines aromatic (phenyl and furan) and heterocyclic (oxane) components, making it a versatile intermediate in medicinal chemistry and material science. The furan ring enhances reactivity for further functionalization, while the oxane framework contributes to conformational stability. This compound is particularly valuable in the synthesis of bioactive molecules, given its potential for hydrogen bonding and hydrophobic interactions. Its well-defined stereochemistry and purity make it suitable for research applications requiring precise molecular design.
N-[2-(furan-3-yl)ethyl]-4-phenyloxane-4-carboxamide structure
1448035-58-2 structure
Product Name:N-[2-(furan-3-yl)ethyl]-4-phenyloxane-4-carboxamide
CAS No:1448035-58-2
MF:C18H21NO3
MW:299.364245176315
CID:5402790
Update Time:2025-05-21

N-[2-(furan-3-yl)ethyl]-4-phenyloxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(furan-3-yl)ethyl]-4-phenyloxane-4-carboxamide
    • Inchi: 1S/C18H21NO3/c20-17(19-10-6-15-7-11-22-14-15)18(8-12-21-13-9-18)16-4-2-1-3-5-16/h1-5,7,11,14H,6,8-10,12-13H2,(H,19,20)
    • InChI Key: BZRATQCLNHSZOK-UHFFFAOYSA-N
    • SMILES: O1CCC(C2=CC=CC=C2)(C(NCCC2C=COC=2)=O)CC1

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Additional information on N-[2-(furan-3-yl)ethyl]-4-phenyloxane-4-carboxamide

Comprehensive Overview of N-[2-(furan-3-yl)ethyl]-4-phenyloxane-4-carboxamide (CAS No. 1448035-58-2)

N-[2-(furan-3-yl)ethyl]-4-phenyloxane-4-carboxamide (CAS No. 1448035-58-2) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound combines a furan ring, a phenyloxane moiety, and a carboxamide group, making it a versatile candidate for drug discovery and material science. Researchers are particularly interested in its role as a building block for designing novel therapeutics targeting neurological and metabolic disorders.

The growing demand for heterocyclic compounds in medicinal chemistry has placed N-[2-(furan-3-yl)ethyl]-4-phenyloxane-4-carboxamide in the spotlight. Its furan-3-yl component is known for its bioactivity, often linked to anti-inflammatory and antimicrobial properties. Meanwhile, the phenyloxane scaffold contributes to its stability and bioavailability, key factors in drug development. Recent studies suggest its potential in modulating enzyme activity, which aligns with the rising interest in small-molecule inhibitors for precision medicine.

In the context of green chemistry, the synthesis of CAS No. 1448035-58-2 has been optimized to reduce environmental impact. Researchers emphasize solvent-free or low-toxicity solvent methods, addressing the industry's shift toward sustainable practices. This aligns with global trends, as queries like "eco-friendly synthesis of heterocycles" and "biodegradable pharmaceutical intermediates" dominate academic and industrial searches.

Another hot topic is the compound's potential in neuropharmacology. With increasing searches for "new treatments for neurodegenerative diseases", the structural flexibility of N-[2-(furan-3-yl)ethyl]-4-phenyloxane-4-carboxamide allows for modifications that may target pathways like neuroinflammation or oxidative stress. Computational modeling studies highlight its affinity for specific receptors, sparking discussions in forums and publications.

From a commercial perspective, suppliers of CAS No. 1448035-58-2 often highlight its high purity (>98%) and scalability, catering to the demand for research-grade chemicals. Analytical techniques such as HPLC and NMR are routinely employed to verify its integrity, ensuring compliance with stringent regulatory standards. This reliability makes it a preferred choice for academic labs and contract research organizations (CROs).

Looking ahead, the compound's adaptability positions it as a candidate for crystal engineering and polymorph screening, areas gaining traction due to their impact on drug formulation. Searches for "API crystallization techniques" and "solid-state properties of carboxamides" reflect this trend. As research progresses, N-[2-(furan-3-yl)ethyl]-4-phenyloxane-4-carboxamide may unlock new possibilities in both therapeutics and advanced materials.

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